Cas no 17515-79-6 (3-Furancarboxylic acid,5-formyl-2-(trifluoromethyl)-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,5-formyl-2-(trifluoromethyl)-, ethyl ester
• CAS No: 17515-79-6
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 181089
• PubChem ID: 140240
• Update Time: 2025-04-19

3-Furancarboxylic acid,5-formyl-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,5-formyl-2-(trifluoromethyl)-, ethyl ester
• 3-Furoic acid, 5-formyl-2-trifluoromethyl, ethyl ester
• ethyl 5-formyl-2-(trifluoromethyl)furan-3-carboxylate
• 3-Furoic acid, 5-formyl-2-trifluoromethyl-, ethyl ester
• MB69301
• EN300-673346
• GGAGOWASDNUXJD-UHFFFAOYSA-N
• 3-Furoic acid,5-formyl-2-trifluoromethyl,ethyl ester
• 17515-79-6
• DTXSID80169947

• Inchi： 1S/C9H7F3O4/c1-2-15-8(14)6-3-5(4-13)16-7(6)9(10,11)12/h3-4H,2H2,1H3
• InChI Key： GGAGOWASDNUXJD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=C(C=O)O1)(F)F

Computed Properties

• Exact Mass: 236.02961
• Monoisotopic Mass: 236.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51